8-fluoro-2-({3-[(2-methyl-1H-imidazol-1-yl)methyl]-1-piperidinyl}methyl)quinoline

• IUPAC Name: 8-fluoro-2-[[3-[(2-methylimidazol-1-yl)methyl]piperidin-1-yl]methyl]quinoline
• InChI: InChI=1S/C20H23FN4/c1-15-22-9-11-25(15)13-16-4-3-10-24(12-16)14-18-8-7-17-5-2-6-19(21)20(17)23-18/h2,5-9,11,16H,3-4,10,12-14H2,1H3
• InChI Key: QWSVNNCSONHLOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2CCCN(C2)CC3=NC4=C(C=CC=C4F)C=C3
• Molecular Formula: C20H23FN4
• Molecular Weight: 338.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known as 1, 3-diazole and is amphoteric in nature, showing both acidic and basic properties. Quinoline is a heterocyclic aromatic organic compound with the chemical formula C9H7N. It is a colorless hygroscopic liquid with a strong odor.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of imidazole derivatives is diverse, depending on the specific compound. Some imidazole derivatives show antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for the specific compound for detailed information.

Future Directions

Imidazole has a broad range of chemical and biological properties, making it a valuable moiety in the development of new drugs. Future research may focus on developing new synthetic routes and exploring the potential applications of imidazole derivatives.